Cas no 29022-36-4 (Methanone, (1-oxido-3-pyridinyl)phenyl-)

• Product Name: Methanone, (1-oxido-3-pyridinyl)phenyl-
• CAS No: 29022-36-4
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 238114
• PubChem ID: 11344648
• Update Time: 2025-04-19

Methanone, (1-oxido-3-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (1-oxido-3-pyridinyl)phenyl-
• (1-oxidopyridin-1-ium-3-yl)-phenylmethanone
• 29022-36-4
• DTXSID10462978
• SCHEMBL10899428

• Inchi： 1S/C12H9NO2/c14-12(10-5-2-1-3-6-10)11-7-4-8-13(15)9-11/h1-9H
• InChI Key： IZKZWJNKWJHRGB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=C[N+](=C1)[O-]

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 44.01